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Compound of Interest

Compound Name: Linoleoylcarnitine

CAS No.: 36816-10-1

Cat. No.: B196140

Get Quote

Introduction
Linoleoylcarnitine is a long-chain acylcarnitine, an ester of the essential nutrient L-carnitine

and the polyunsaturated fatty acid, linoleic acid. As a key intermediate in cellular metabolism,

linoleoylcarnitine plays a critical role in the transport of long-chain fatty acids into the

mitochondrial matrix for subsequent β-oxidation and energy production. This guide provides an

in-depth exploration of the biochemical and structural properties of linoleoylcarnitine, its

metabolic significance, and its emerging roles in various physiological and pathophysiological

states. Designed for researchers, scientists, and professionals in drug development, this

document synthesizes current knowledge to offer a comprehensive technical resource.

Chemical Structure and Physicochemical Properties
A thorough understanding of the chemical nature of linoleoylcarnitine is fundamental to

appreciating its biological function and for the development of analytical and therapeutic

strategies.
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Linoleoylcarnitine is an amphipathic molecule, possessing both a hydrophilic quaternary

ammonium head group from the L-carnitine moiety and a long, hydrophobic acyl chain from

linoleic acid.

IUPAC Name: (3R)-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-4-

(trimethylazaniumyl)butanoate[1]

Chemical Formula: C₂₅H₄₅NO₄[1]

Molecular Weight: 423.6 g/mol [1]

SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(=O)OC(C)C[1]

InChI: InChI=1S/C25H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-

23(21-24(27)28)22-26(2,3)4/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3/b10-9-,13-

12-/t23-/m1/s1[1]

Physicochemical Properties
The physicochemical properties of linoleoylcarnitine are crucial for its biological transport,

interaction with enzymes, and for the development of analytical methods.

Property Value/Description Source

XLogP3 7.2 [1]

pKa (predicted)
~3.8 (for the carboxylic acid

group)
General L-carnitine data

Solubility

Soluble in organic solvents

such as ethanol, methanol,

DMSO, and

dimethylformamide (DMF).

Limited solubility in aqueous

solutions.

[2]

The high XLogP3 value indicates a significant lipophilic character, which is expected due to the

long linoleic acid chain. This property dictates its association with cellular membranes and lipid-
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binding proteins. The pKa of the carboxylic acid group is similar to that of L-carnitine, indicating

that it will be deprotonated at physiological pH, contributing to the zwitterionic nature of the

molecule.

Biochemical Synthesis and Metabolism
Linoleoylcarnitine is not directly synthesized in a de novo pathway but is formed through the

esterification of L-carnitine with linoleoyl-CoA. This reaction is a key step in the transport of

linoleic acid into the mitochondria.

Biosynthesis of L-Carnitine
The biosynthesis of L-carnitine is a multi-step enzymatic process that occurs in the liver,

kidneys, and brain from the essential amino acids lysine and methionine.[3] The pathway

involves four key enzymes: Nε-trimethyllysine hydroxylase, 3-hydroxy-Nε-trimethyllysine

aldolase, 4-N-trimethylaminobutyraldehyde dehydrogenase, and γ-butyrobetaine hydroxylase.

[4]

Formation of Linoleoylcarnitine: The Carnitine Shuttle
The primary mechanism for the formation of linoleoylcarnitine is through the action of the

carnitine shuttle system, which facilitates the transport of long-chain fatty acids across the inner

mitochondrial membrane. This process is catalyzed by a family of enzymes known as carnitine

palmitoyltransferases (CPTs).[5]

Activation of Linoleic Acid: In the cytoplasm, linoleic acid is first activated to its coenzyme A

(CoA) ester, linoleoyl-CoA, by the enzyme acyl-CoA synthetase.

CPT1-Mediated Esterification: At the outer mitochondrial membrane, carnitine

palmitoyltransferase 1 (CPT1) catalyzes the transfer of the linoleoyl group from linoleoyl-CoA

to L-carnitine, forming linoleoylcarnitine and releasing free CoA.[5]

Translocation: Linoleoylcarnitine is then transported across the inner mitochondrial

membrane into the mitochondrial matrix by the carnitine-acylcarnitine translocase (CACT).[5]

CPT2-Mediated Re-esterification: In the mitochondrial matrix, carnitine palmitoyltransferase

2 (CPT2), located on the inner mitochondrial membrane, catalyzes the reverse reaction,
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transferring the linoleoyl group from linoleoylcarnitine back to CoA to reform linoleoyl-CoA.

The regenerated L-carnitine is then transported back to the cytoplasm by CACT.

The reformed linoleoyl-CoA in the mitochondrial matrix is now available for β-oxidation to

produce acetyl-CoA, which enters the citric acid cycle for ATP production.

Diagram: The Carnitine Shuttle and Formation of Linoleoylcarnitine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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